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Cat. No.: B13797304

Get Quote

This guide provides an in-depth analysis of 1-decylpyridinium bromide (DPB), a cationic
surfactant with significant applications in research and drug development. We will explore its
fundamental chemical and physical properties, detail a robust synthesis protocol, and examine
its multifaceted roles as an antimicrobial agent and a component in drug delivery systems. This
document is intended for researchers, scientists, and professionals in the field of drug
development who require a comprehensive understanding of this versatile quaternary
ammonium compound.

Core Molecular Profile and Physicochemical
Properties

1-Decylpyridinium bromide is a quaternary ammonium salt consisting of a positively charged
pyridinium ring, a ten-carbon alkyl chain (decyl group), and a bromide counter-ion.[1] This
amphiphilic structure, with a hydrophilic cationic head and a hydrophobic tail, is the primary
determinant of its surfactant properties and its ability to interact with biological membranes.[1]
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The chemical synthesis of DPB typically involves the quaternization of pyridine with decyl
bromide.[1] This reaction, a classic example of an N-alkylation, is straightforward and provides
a high yield of the target compound. The resulting product is usually a white to off-white
crystalline powder or solid, which is readily soluble in polar solvents like water and alcohols.[1]

Below is a visualization of the molecular structure of 1-decylpyridinium bromide.
Caption: Chemical structure of 1-Decylpyridinium Bromide.

A summary of the key physicochemical properties of 1-decylpyridinium bromide is presented
in the table below for easy reference.

Property Value Source
IUPAC Name 1-decylpyridin-1-ium bromide N/A
Molecular Formula C15H26BrN [1]
Molecular Weight 300.28 g/mol N/A
CAS Number 2448-46-6 N/A
White to off-white powder or
Appearance [1]
crystals
Solubility Soluble in water and alcohols [1]
Density ~1.07-1.15 g/cm?3 [1]
Critical Micelle Concentration Varies with conditions (e.g., 1IN
(CMC) temperature, ionic strength)

Synthesis Protocol and Workflow

The synthesis of 1-decylpyridinium bromide is a well-established quaternization reaction.
The following protocol provides a reliable method for its preparation in a laboratory setting. The
rationale behind each step is to ensure a complete reaction and a high-purity final product.
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Experimental Protocol: Synthesis of 1-Decylpyridinium
Bromide

Materials:

Pyridine (CsHsN)

1-Bromodecane (C1oH21Br)

Anhydrous diethyl ether ((Cz2Hs)20)

Ethanol (C2HsOH)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, combine equimolar amounts of pyridine and 1-bromodecane.

Solvent (Optional but Recommended): While the reaction can be run neat, using a solvent
like ethanol can improve homogeneity and temperature control.

Reflux: Heat the mixture to reflux (approximately 80-100°C) with continuous stirring. The
reaction progress can be monitored by thin-layer chromatography (TLC). The reaction is
typically complete within 2-4 hours. Causality: Heating provides the necessary activation
energy for the nucleophilic attack of the nitrogen atom in pyridine on the primary carbon of 1-
bromodecane.

Isolation and Purification: After cooling to room temperature, the product often solidifies. Add
an excess of anhydrous diethyl ether to precipitate the product fully and to wash away any
unreacted starting materials. Causality: 1-decylpyridinium bromide is insoluble in diethyl
ether, while the reactants are soluble, allowing for effective purification by precipitation.

Filtration and Drying: Collect the solid product by vacuum filtration and wash it several times
with small portions of cold, anhydrous diethyl ether. Dry the resulting white solid under a
vacuum to remove any residual solvent.
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o Characterization: Confirm the identity and purity of the synthesized 1-decylpyridinium
bromide using standard analytical techniques such as *H NMR, 13C NMR, and melting point
analysis.

The following diagram illustrates the synthesis workflow.

Pure 1-Decylpyridinium
Bromide

Activation
1. Combine Pyridine & ESNE) 2. Heat to Reflux 3. Cool to
1-Bromodecane (80-100°C, 2-4h) Room Temperature

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 1-decylpyridinium bromide.

Applications in Drug Development and Research

The unique molecular architecture of 1-decylpyridinium bromide underpins its utility in
various scientific applications, particularly in the pharmaceutical and biomedical fields.[5][6]

Antimicrobial and Biocidal Activity

Quaternary ammonium compounds, including 1-decylpyridinium bromide, are known for their
broad-spectrum antimicrobial activity against bacteria and fungi.[7][8] The primary mechanism
of action involves the disruption of the bacterial cell membrane.[7][8] The positively charged
pyridinium headgroup interacts with the negatively charged components of the microbial cell
wall, while the hydrophobic decyl tail penetrates the lipid bilayer, leading to increased
membrane permeability, leakage of cellular contents, and ultimately, cell death.[1][8]

The length of the alkyl chain is a critical factor in determining antimicrobial efficacy, with chain
lengths between 10 and 16 carbons often showing the highest activity.[7][8] This makes 1-
decylpyridinium bromide a potent antimicrobial agent. Its activity can be further enhanced in
the presence of membrane-permeabilizing agents, which facilitate its entry into Gram-negative
bacteria.[7]

Surfactant Properties and Role in Formulations
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As a cationic surfactant, 1-decylpyridinium bromide effectively reduces surface tension.
Above a specific concentration known as the critical micelle concentration (CMC), the individual
molecules self-assemble into spherical structures called micelles.[2] In these micelles, the
hydrophobic decyl tails form a core, while the hydrophilic pyridinium heads are exposed to the
agueous environment.

This micelle-forming capability is crucial for its application in drug formulations.[9] The
hydrophobic core of the micelles can encapsulate poorly water-soluble drug molecules, thereby
increasing their apparent solubility and bioavailability.[9] This is a key strategy in overcoming
one of the major challenges in drug development. The CMC is an important parameter that is
influenced by factors such as temperature and the presence of electrolytes.[4][10]

Drug Delivery and Gene Transfection

The cationic nature of 1-decylpyridinium bromide allows it to interact with negatively charged
biological molecules like DNA and RNA. This property is being explored for applications in non-
viral gene delivery. The positively charged pyridinium head can form complexes with nucleic
acids, condensing them into nanoparticles that can be more easily taken up by cells.

Furthermore, its membrane-disruptive properties, when carefully controlled, can be harnessed
to enhance the delivery of drugs across cellular barriers. The pyridine scaffold itself is a
common feature in many approved pharmaceutical agents, highlighting its importance in
medicinal chemistry.[5][11]

The diagram below illustrates the relationship between the structural properties of 1-
decylpyridinium bromide and its key applications.
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Caption: Relationship between properties and applications of DPB.

Conclusion

1-Decylpyridinium bromide is a compound of significant interest to the scientific and drug
development communities. Its well-defined structure gives rise to a predictable set of
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physicochemical properties, including potent surfactant and antimicrobial activities. The
straightforward synthesis and versatile nature of this molecule make it a valuable tool in
formulation science for enhancing drug solubility and in the development of new antimicrobial
agents. A thorough understanding of its properties, as outlined in this guide, is essential for
leveraging its full potential in advanced research and pharmaceutical applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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